Methyl 4-(2-amino-3-cyano-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)benzoate
Methyl 4-(2-amino-3-cyano-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)benzoate
Brand Name:
Vulcanchem
CAS No.:
354554-72-6
VCID:
VC0459430
InChI:
InChI=1S/C20H20N2O4/c1-20(2)8-14(23)17-15(9-20)26-18(22)13(10-21)16(17)11-4-6-12(7-5-11)19(24)25-3/h4-7,16H,8-9,22H2,1-3H3
SMILES:
CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C(=O)OC)C(=O)C1)C
Molecular Formula:
C20H20N2O4
Molecular Weight:
352.4g/mol
Methyl 4-(2-amino-3-cyano-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)benzoate
CAS No.: 354554-72-6
Main Products
VCID: VC0459430
Molecular Formula: C20H20N2O4
Molecular Weight: 352.4g/mol
| CAS No. | 354554-72-6 |
|---|---|
| Product Name | Methyl 4-(2-amino-3-cyano-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)benzoate |
| Molecular Formula | C20H20N2O4 |
| Molecular Weight | 352.4g/mol |
| IUPAC Name | methyl 4-(2-amino-3-cyano-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromen-4-yl)benzoate |
| Standard InChI | InChI=1S/C20H20N2O4/c1-20(2)8-14(23)17-15(9-20)26-18(22)13(10-21)16(17)11-4-6-12(7-5-11)19(24)25-3/h4-7,16H,8-9,22H2,1-3H3 |
| Standard InChIKey | UBVCXYTVNQJOJJ-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C(=O)OC)C(=O)C1)C |
| Canonical SMILES | CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C(=O)OC)C(=O)C1)C |
| PubChem Compound | 3155411 |
| Last Modified | Nov 11 2021 |
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